Cas no 2060063-48-9 (6,8-dibromo-3-methylquinoline-2-carboxylic acid)

• Product Name: 6,8-dibromo-3-methylquinoline-2-carboxylic acid
• CAS No: 2060063-48-9
• MF: C₁₁H₇Br₂NO₂
• MW: 344.986781358719
• MDL: MFCD30345260
• CID: 5239369
• PubChem ID: 125424692
• Update Time: 2026-03-08

6,8-dibromo-3-methylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 125424692
• 2-Quinolinecarboxylic acid, 6,8-dibromo-3-methyl-
• 6,8-dibromo-3-methylquinoline-2-carboxylic acid

• MDL： MFCD30345260
• Inchi： 1S/C11H7Br2NO2/c1-5-2-6-3-7(12)4-8(13)10(6)14-9(5)11(15)16/h2-4H,1H3,(H,15,16)
• InChI Key： HPEHPKUSDXGRFE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2Br)C=C(C)C=1C(O)=O

Experimental Properties

• Density: 1.938±0.06 g/cm3(Predicted)
• Boiling Point: 453.6±40.0 °C(Predicted)
• pka: 2.90±0.30(Predicted)

Additional information on 6,8-dibromo-3-methylquinoline-2-carboxylic acid

6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid: A Comprehensive Overview

6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid, also known by its CAS number 2060063-48-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and applications in drug discovery.

The structure of 6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid comprises a quinoline ring system with bromine atoms at positions 6 and 8, a methyl group at position 3, and a carboxylic acid group at position 2. This unique substitution pattern contributes to its distinct chemical properties and potential biological functions. The presence of bromine atoms introduces electron-withdrawing effects, which can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of 6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid as a lead compound in the development of novel therapeutic agents. For instance, research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid has also been explored for its role in material science. Its quinoline-based structure has been utilized in the synthesis of advanced materials with unique electronic properties, which could find applications in optoelectronics and sensors.

The synthesis of CAS No 2060063-48-9 involves a multi-step process that typically begins with the preparation of the quinoline skeleton followed by selective bromination and functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production.

From an analytical standpoint, the characterization of 6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid has been achieved through various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods have provided valuable insights into its molecular structure and stability under different conditions.

In conclusion, CAS No 2060063-48-9, or 6,8-Dibromo-3-Methylquinoline-2-Carboxylic Acid, represents a versatile compound with wide-ranging applications in both pharmacology and material science. Its unique chemical properties and potential biological activities make it an area of continued research interest.